Cas no 502657-00-3 (1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]-)

1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]- structure
502657-00-3 structure
Product Name:1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]-
CAS No:502657-00-3
MF:C14H19N3O3
MW:277.318963289261
CID:1563869
Update Time:2024-08-24

1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]-
    • Inchi: 1S/C14H19N3O3/c1-2-18-7-8-19-9-10-20-14-5-3-13(4-6-14)17-12-15-11-16-17/h3-6,11-12H,2,7-10H2,1H3
    • InChI Key: PVRDIWMTTRKXSF-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OCCOCCOCC)C=C2)C=NC=N1

Computed Properties

  • Exact Mass: 277.14277

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 438.1±55.0 °C(Predicted)
  • PSA: 58.4
  • pka: 2.60±0.10(Predicted)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD